a Retinal

• Molecular Formula: C20H28O
• Molecular Weight: 284.4 g/mol
• InChI: InChI=1S/C20H28O/c1-16(8-6-9-17(2)13-15-21)11-12-19-18(3)10-7-14-20(19,4)5/h6,8-9,11-13,15H,7,10,14H2,1-5H3
• InChIKey: NCYCYZXNIZJOKI-UHFFFAOYSA-N

All-trans-Retinal Product Overview

All-trans-retinal (ATR, retinaldehyde, vitamin A aldehyde, CAS 116-31-4, MW 284.44) is a natural polyene chromophore that serves as the light-isomerized agonist product of rhodopsin phototransduction and as the principal substrate for retinoic acid (RA) biosynthesis via retinaldehyde dehydrogenase (RALDH/ALDH) enzymes [1]. Unlike its 11-cis isomer—which functions as an inverse agonist locking opsin in an inactive state—all-trans-retinal binds opsin as an agonist to activate the G-protein transducin, making it functionally non-interchangeable with 11-cis-retinal in signaling assays [2]. ATR is also a potent photosensitizer with a singlet oxygen quantum yield (Φ = 0.61) substantially exceeding that of other retinal isomers, a property that directly impacts experimental design in light-exposed systems [3].

Agonist-driven opsin signaling & transducin activation assays

RALDH/ALDH substrate for retinoic acid biosynthesis studies

Photosensitizer reference for singlet oxygen & phototoxicity models

• [1] Yoshida A, Rzhetsky A, Hsu LC, Chang C, Yoshida A. Kinetic properties of the human liver cytosolic aldehyde dehydrogenase for retinal isomers. Biochem Pharmacol. 1999;57(2):195-197. DOI: 10.1016/S0006-2952(98)00261-5 View Source
• [2] Kono M, Goletz PW, Crouch RK. 11-cis- and all-trans-retinols can activate rod opsin: rational design of the visual cycle. Biochemistry. 2008;47(28):7567-7571. DOI: 10.1021/bi800357b View Source
• [3] Feis A, Wegewijs B, Gärtner W, Braslavsky SE. Role of the Triplet State in Retinal Photoisomerization As Studied by Laser-Induced Optoacoustic Spectroscopy. J Phys Chem B. 1997;101(38):7620-7627. DOI: 10.1021/jp970879d View Source

All-trans-Retinal vs. Retinal Isomers

Although all-trans-retinal shares an identical molecular formula (C20H28O) with its geometric isomers 11-cis-retinal, 9-cis-retinal, and 13-cis-retinal, these compounds diverge decisively in (i) functional polarity at the opsin binding pocket (agonist vs. inverse agonist) [1], (ii) substrate recognition by retinaldehyde dehydrogenase isoforms (RALDH3 accepts only all-trans; RALDH4 accepts only 9-cis and 13-cis) [2], and (iii) photochemical triplet-state behavior, where all-trans-retinal generates singlet oxygen with 2.3-fold greater efficiency than 11-cis-retinal [3]. Furthermore, all-trans-retinal is 500-fold less active than its downstream metabolite all-trans-retinoic acid at nuclear RAR receptors [4]. These orthogonal axes of differentiation mean that substituting any analog without verifying the specific assay endpoint, enzyme system, or illumination protocol will introduce uncontrolled variables that compromise experimental reproducibility and data interpretability.

Functional polarity inversion: 11-cis-retinal acts as inverse agonist; substituting all-trans may invert signaling readout direction.

RALDH isoform mismatch: RALDH3 processes only all-trans; using 9-cis or 13-cis yields false-negative RA synthesis.

Photochemical triplet yield differences: All-trans exhibits 2.3× higher singlet oxygen quantum yield vs. 11-cis, confounding light-exposed experiments.

• [1] Kono M, Goletz PW, Crouch RK. 11-cis- and all-trans-retinols can activate rod opsin: rational design of the visual cycle. Biochemistry. 2008;47(28):7567-7571. DOI: 10.1021/bi800357b View Source
• [2] Sima A, Parisotto M, Mader S, Bhat PV. Kinetic characterization of recombinant mouse retinal dehydrogenase types 3 and 4 for retinal substrates. Biochim Biophys Acta. 2009;1790(12):1660-1664. DOI: 10.1016/j.bbagen.2009.09.004 View Source
• [3] Feis A, Wegewijs B, Gärtner W, Braslavsky SE. Role of the Triplet State in Retinal Photoisomerization As Studied by Laser-Induced Optoacoustic Spectroscopy. J Phys Chem B. 1997;101(38):7620-7627. DOI: 10.1021/jp970879d View Source
• [4] Repa JJ, Hanson KK, Clagett-Dame M. All-trans-retinol is a ligand for the retinoic acid receptors. Proc Natl Acad Sci USA. 1993;90(15):7293-7297. DOI: 10.1073/pnas.90.15.7293 View Source

All-trans-Retinal Differentiation Evidence

Rhodopsin Binding Affinity: All-trans vs. 11-cis

In a direct competitive binding study using amphioxus rhodopsin, the opsin apoprotein exhibited an approximately 50-fold higher affinity for 11-cis-retinal than for all-trans-retinal [1]. This quantifies the evolutionary adaptation of the rhodopsin binding pocket to discriminate against the agonist all-trans-retinal while preferentially binding the inverse agonist 11-cis-retinal. Vertebrate rhodopsins have completely lost the ability to bind exogenous all-trans-retinal, whereas amphioxus rhodopsin retains residual agonist-binding capacity [1].

Rhodopsin Binding

Head-to-head

≈50-fold higher affinity for 11-cis over all-trans

Supports isomer-specific binding study design

Amphioxus rhodopsin model

Evidence Dimension	Relative binding affinity of opsin for retinal isomers
Target Compound Data	all-trans-retinal: lower-affinity ligand (absolute Kd not reported for this system)
Comparator Or Baseline	11-cis-retinal: ≈50-fold higher affinity than all-trans-retinal
Quantified Difference	≈50-fold higher affinity for 11-cis-retinal over all-trans-retinal
Conditions	Amphioxus rhodopsin opsin expressed in HEK293 cells; spectroscopic binding assay monitoring pigment formation; pH and temperature not explicitly specified in abstract

Why This Matters

Researchers reconstituting visual pigments must account for the 50-fold affinity disparity when selecting the chromophore: 11-cis-retinal is required for efficient pigment formation, while all-trans-retinal is appropriate only for agonist-activation studies where lower occupancy is acceptable or desired.

• [1] Terakita A, Koyanagi M, Tsukamoto H, Yamashita T, Miyata T, Shichida Y. A rhodopsin exhibiting binding ability to agonist all-trans-retinal. Proc Natl Acad Sci USA. 2005;102(18):6303-6308. DOI: 10.1073/pnas.0500378102 View Source

Rod Opsin Signaling Polarity

In a transducin (Gt) activation assay using bovine rod opsin, all-trans-retinal, all-trans-retinol, and 11-cis-retinol were all characterized as agonists that enhance opsin-mediated Gt nucleotide exchange, with all-trans-retinal identified as the most potent agonist among the group [1]. In contrast, 11-cis-retinal acts exclusively as an inverse agonist, suppressing basal opsin activity [1]. This qualitative functional polarity—agonist vs. inverse agonist—is a categorical differentiation that precludes any assumption of functional interchangeability between the two isomers in signaling experiments.

Opsin Signaling Polarity

Head-to-head

Agonist (all-trans) vs. inverse agonist (11-cis)

Functional polarity requires isomer-specific selection

Bovine rod opsin transducin assay

Evidence Dimension	Functional effect on opsin-mediated transducin activation
Target Compound Data	all-trans-retinal: agonist; most potent among all-trans-retinal, all-trans-retinol, and 11-cis-retinol
Comparator Or Baseline	11-cis-retinal: inverse agonist (suppresses basal opsin activity)
Quantified Difference	Categorical difference in signaling polarity (agonist vs. inverse agonist); relative potency ranking established but absolute EC50 values not publicly extractable from abstract
Conditions	Bovine rod opsin; guanyl nucleotide exchange assay on transducin; Biochemistry 2008, 47, 7567-7571

Why This Matters

For any experiment measuring opsin signaling output, substituting all-trans-retinal for 11-cis-retinal (or vice versa) will invert the direction of the measured response, leading to qualitatively erroneous conclusions about ligand efficacy.

• [1] Kono M, Goletz PW, Crouch RK. 11-cis- and all-trans-retinols can activate rod opsin: rational design of the visual cycle. Biochemistry. 2008;47(28):7567-7571. DOI: 10.1021/bi800357b View Source

ALDH1 Substrate Affinity: All-trans vs. Other Isomers

Purified human liver cytosolic aldehyde dehydrogenase (ALDH1, also designated RALDH1) catalyzed the oxidation of all-trans, 9-cis, and 13-cis retinal with equal catalytic efficiency (Vmax/Km). However, the Michaelis constant (Km) for all-trans-retinal was 2.2 μM, which is approximately 2-fold lower (indicating higher apparent affinity) than the Km values for 9-cis-retinal (5.5 μM) and 13-cis-retinal (4.6 μM) [1]. This demonstrates that while ALDH1 processes all three isomers, all-trans-retinal competes more effectively for the active site at substantiating substrate concentrations.

ALDH1 Substrate Affinity

Head-to-head

Km 2.2 µM (all-trans) vs. 5.5 / 4.6 µM (9-cis / 13-cis)

Higher apparent affinity may influence substrate competition

Human ALDH1; HPLC-based

Evidence Dimension	Michaelis-Menten constant (Km) for human ALDH1-catalyzed oxidation
Target Compound Data	all-trans-retinal: Km = 2.2 μM
Comparator Or Baseline	9-cis-retinal: Km = 5.5 μM; 13-cis-retinal: Km = 4.6 μM
Quantified Difference	2.5-fold lower Km (higher affinity) for all-trans vs. 9-cis; 2.1-fold lower vs. 13-cis
Conditions	Purified human liver cytosolic ALDH1; 100 mM phosphate buffer pH 7.5, 0.02% Tween-80; retinoic acid products quantified by HPLC; 37°C

Why This Matters

In enzymatic RA production assays, all-trans-retinal will outcompete 9-cis or 13-cis isomers for ALDH1 active sites when co-present, affecting product distribution; procurement of the correct isomer is essential for reproducible kinetic measurements.

• [1] Yoshida A, Rzhetsky A, Hsu LC, Chang C, Yoshida A. Kinetic properties of the human liver cytosolic aldehyde dehydrogenase for retinal isomers. Biochem Pharmacol. 1999;57(2):195-197. DOI: 10.1016/S0006-2952(98)00261-5 View Source

RALDH3 Substrate Specificity for All-trans

Recombinant mouse retinaldehyde dehydrogenase type 3 (RALDH3) exhibited strict substrate specificity: it oxidized all-trans-retinal with high catalytic efficiency (Vmax/Km = 77.9 in arbitrary units from the original publication) but showed no detectable activity toward either 9-cis-retinal or 13-cis-retinal [1]. In contrast, the related isoform RALDH4 was completely inactive toward all-trans-retinal while exhibiting high activity for 9-cis-retinal (Vmax/Km = 27.4) and lower activity for 13-cis-retinal (Vmax/Km = 8.24) [1]. This mutually exclusive substrate recognition between RALDH3 and RALDH4 establishes absolute isomer specificity as a critical parameter for RA biosynthesis studies.

RALDH3 Specificity

Head-to-head

Absolute specificity: only all-trans processed by RALDH3

Isomer specificity determines RALDH isoform engagement

Recombinant mouse RALDH3/4

Evidence Dimension	Catalytic efficiency (Vmax/Km) for recombinant RALDH isoforms
Target Compound Data	all-trans-retinal with RALDH3: Vmax/Km = 77.9; no detectable activity on 9-cis or 13-cis
Comparator Or Baseline	9-cis-retinal with RALDH3: no activity; 13-cis-retinal with RALDH3: no activity. RALDH4: inactive on all-trans; 9-cis Vmax/Km = 27.4; 13-cis Vmax/Km = 8.24
Quantified Difference	Absolute specificity: RALDH3 processes only all-trans-retinal among natural isomers; RALDH4 processes only 9-cis and 13-cis
Conditions	Recombinant His-tagged mouse RALDH3 and RALDH4 expressed in E. coli; affinity-purified; reaction products analyzed by HPLC

Why This Matters

Investigators studying tissue-specific RA synthesis must select the retinal isomer matching the RALDH isoform expressed in their system of interest; using 9-cis-retinal with RALDH3-expressing tissues will yield false-negative results.

• [1] Sima A, Parisotto M, Mader S, Bhat PV. Kinetic characterization of recombinant mouse retinal dehydrogenase types 3 and 4 for retinal substrates. Biochim Biophys Acta. 2009;1790(12):1660-1664. DOI: 10.1016/j.bbagen.2009.09.004 View Source

Singlet Oxygen Photosensitization: All-trans vs. 11-cis

Laser-induced optoacoustic spectroscopy (LIOAS) combined with direct near-IR emission measurements of O2(¹Δg) revealed that all-trans-retinal (trRT) generates singlet oxygen with a quantum yield of Φ = 0.61 ± 0.05, which is 2.3-fold higher than the yield for 11-cis-retinal (11RT; Φ = 0.27 ± 0.05), and more than 4-fold higher than that for 13-cis-retinal (13RT; Φ < 0.15) [1]. The triplet state of all-trans-retinal was characterized as nonreactive, losing all excess energy via intersystem crossing to the ground state while efficiently sensitizing O2(¹Δg) production [1].

Singlet Oxygen Yield

Head-to-head

Φ = 0.61 ± 0.05 (all-trans) vs. 0.27 ± 0.05 (11-cis)

Higher photosensitization potential requires light-exposure controls

LIOAS; 355 nm excitation

Evidence Dimension	Quantum yield of singlet oxygen (O2¹Δg) production upon photoexcitation
Target Compound Data	all-trans-retinal (trRT): Φ = 0.61 ± 0.05
Comparator Or Baseline	11-cis-retinal (11RT): Φ = 0.27 ± 0.05; 13-cis-retinal (13RT): Φ < 0.15
Quantified Difference	2.3-fold higher than 11-cis-retinal; >4-fold higher than 13-cis-retinal
Conditions	n-Alkane solvents (n-pentane to n-hexadecane range); aerated and N2-saturated solutions; 355 nm laser excitation; LIOAS and direct O2(¹Δg) near-IR emission detection at 1270 nm

Why This Matters

All-trans-retinal is an intrinsically more potent photosensitizer than its cis isomers; experiments involving light exposure (e.g., optogenetics, phototransduction assays, microscopy) must incorporate controls for all-trans-retinal-mediated photoxidative damage that would not be equivalently present when using 11-cis or 13-cis isomers.

• [1] Feis A, Wegewijs B, Gärtner W, Braslavsky SE. Role of the Triplet State in Retinal Photoisomerization As Studied by Laser-Induced Optoacoustic Spectroscopy. J Phys Chem B. 1997;101(38):7620-7627. DOI: 10.1021/jp970879d View Source

RAR Binding Affinity: All-trans vs. Retinoic Acid

In competitive radioligand binding assays using ³H-labeled all-trans-retinoic acid (RA) and human neuroblastoma cell nuclear extracts containing retinoic acid receptors (RARs), all-trans-retinaldehyde was approximately 500-fold less active than all-trans-RA in displacing the labeled ligand from RARs [1]. By comparison, all-trans-retinol was only 35-fold less potent than all-trans-RA in the same assay system, and 4- to 7-fold less potent when tested against individual RAR subtypes (α, β, γ) expressed as bacterial fusion proteins [1]. This establishes that all-trans-retinaldehyde is a negligible direct RAR ligand relative to its oxidized metabolite all-trans-RA.

RAR Binding Affinity

Reported

~500-fold weaker than all-trans-RA

Negligible direct RAR activation without enzymatic oxidation

Competition binding; nuclear extracts

Evidence Dimension	Competitive displacement of ³H-all-trans-RA from RARs in nuclear extracts
Target Compound Data	all-trans-retinaldehyde: approximately 500-fold less active than all-trans-RA
Comparator Or Baseline	all-trans-retinoic acid (all-trans-RA): reference ligand (relative potency = 1); all-trans-retinol: 35-fold less potent (nuclear extract), 4- to 7-fold less potent (purified RAR subtypes)
Quantified Difference	~500-fold weaker RAR binding for all-trans-retinaldehyde vs. all-trans-RA
Conditions	Human neuroblastoma cell nuclear extracts; competition binding with ³H-all-trans-RA; RAR α, β, γ bacterial fusion proteins for subtype analysis

Why This Matters

Researchers studying retinoid-regulated gene transcription cannot substitute all-trans-retinal for all-trans-RA and expect comparable RAR activation; all-trans-retinal must first undergo enzymatic oxidation to RA to exert significant nuclear receptor-mediated effects. This is critical for experimental design in developmental biology and toxicology studies.

• [1] Repa JJ, Hanson KK, Clagett-Dame M. All-trans-retinol is a ligand for the retinoic acid receptors. Proc Natl Acad Sci USA. 1993;90(15):7293-7297. DOI: 10.1073/pnas.90.15.7293 View Source

All-trans-Retinal Applications

Opsin Agonist and Phototransduction Assays

All-trans-retinal is the appropriate chromophore for experiments requiring agonist-driven activation of opsin signaling. As established by Kono et al. (2008), all-trans-retinal is the most potent agonist among naturally occurring retinoids at rod opsin, directly activating transducin without requiring photoisomerization [1]. This contrasts with 11-cis-retinal, which acts as an inverse agonist and suppresses basal opsin activity [1]. Reconstitution of the opsin/all-trans-retinal complex enables G-protein activation studies decoupled from light-triggered photoisomerization, as demonstrated by Jäger et al. (1996), who showed that the noncovalent opsin/ATR complex activates transducin at approximately 1/33 the rate of photoactivated rhodopsin—sufficient for biochemical characterization of the activation mechanism [2]. Researchers should note the ≈50-fold lower binding affinity of all-trans-retinal relative to 11-cis-retinal at rhodopsin and adjust chromophore concentrations accordingly [3].

Retinoic Acid Biosynthesis with RALDH/ALDH Substrates

All-trans-retinal is the obligate substrate for RALDH3 (Vmax/Km = 77.9) and the preferred substrate for human ALDH1 (Km = 2.2 μM, 2-fold lower than 9-cis or 13-cis) [4][5]. For researchers mapping tissue-specific RA synthesis pathways, the choice of retinal isomer determines which RALDH isoform will be probed: all-trans-retinal selectively engages RALDH1 and RALDH3, whereas 9-cis-retinal is required for RALDH4 activity [4][5]. Co-presentation of multiple isomers in crude systems will produce mixed RA populations, confounding interpretation of RAR vs. RXR activation downstream. Investigators should also note that all-trans-retinal itself is 500-fold weaker than all-trans-RA at RARs, meaning that any RAR-mediated transcriptional readout in the absence of functional RALDH activity will be negligible [6].

Retinal Phototoxicity & Singlet Oxygen Models

All-trans-retinal's singlet oxygen quantum yield (Φ = 0.61 ± 0.05) is 2.3-fold higher than 11-cis-retinal (Φ = 0.27 ± 0.05) and >4-fold higher than 13-cis-retinal (Φ < 0.15) [7]. This makes all-trans-retinal the isomer of choice for establishing positive-control conditions in retinal photodamage assays, lipofuscin/A2E formation studies, and photosensitizer screening platforms. Conversely, for experiments where phototoxicity is an unwanted confounder (e.g., live-cell imaging of retinoid trafficking), 11-cis-retinal or 13-cis-retinal may be preferable chromophores to minimize singlet-oxygen-mediated oxidative stress [7]. The Boyer et al. (2021) study further demonstrated that all-trans-retinal contributes to RPE lipofuscin and A2E accumulation in Rdh8−/− mice, providing an in vivo correlate to the photochemical data [8].

Optogenetic Tool Benchmarking & Substitution Controls

All-trans-retinal serves as the native baseline chromophore for the most widely used optogenetic actuators, including Channelrhodopsin-2 (ChR2), which exhibits an action spectrum maximum at 480 nm when reconstituted with ATR [9]. Synthetic retinal analogs such as Dimethylamino-retinal (DMAR) produce a +40 nm redshift (520 nm) relative to this ATR baseline, while 3,4-dehydroretinal (A2 retinal) also shifts sensitivity to longer wavelengths [9][10]. All-trans-retinal is therefore essential as the reference chromophore in any optogenetic tool characterization study; its procurement at high purity (≥98%, typically verified by HPLC at λmax 380 nm) with documented solubility in DMSO (≥57 mg/mL) and ethanol (≥57 mg/mL) ensures reproducible reconstitution of microbial rhodopsins for spectral and kinetic benchmarking .

Application

Selection Property

Validation Focus

Opsin Agonist & Phototransduction Assays

Reported agonist potency at rod opsin

Transducin activation assay confirmation

Retinoic Acid Biosynthesis (RALDH/ALDH)

RALDH isoform substrate specificity

Isomer-specific RA product verification

Retinal Phototoxicity & Singlet Oxygen Models

Reported singlet oxygen quantum yield (Φ = 0.61)

Light-exposure oxidative damage controls

Optogenetic Tool Benchmarking

Native chromophore baseline for microbial rhodopsins

Spectral & kinetic benchmarking against ATR standard

• [1] Kono M, Goletz PW, Crouch RK. 11-cis- and all-trans-retinols can activate rod opsin: rational design of the visual cycle. Biochemistry. 2008;47(28):7567-7571. DOI: 10.1021/bi800357b View Source
• [2] Jäger S, Palczewski K, Hofmann KP. Opsin/all-trans-retinal complex activates transducin by different mechanisms than photolyzed rhodopsin. Biochemistry. 1996;35(9):2901-2908. DOI: 10.1021/bi9524068 View Source
• [3] Terakita A, Koyanagi M, Tsukamoto H, Yamashita T, Miyata T, Shichida Y. A rhodopsin exhibiting binding ability to agonist all-trans-retinal. Proc Natl Acad Sci USA. 2005;102(18):6303-6308. DOI: 10.1073/pnas.0500378102 View Source
• [4] Sima A, Parisotto M, Mader S, Bhat PV. Kinetic characterization of recombinant mouse retinal dehydrogenase types 3 and 4 for retinal substrates. Biochim Biophys Acta. 2009;1790(12):1660-1664. DOI: 10.1016/j.bbagen.2009.09.004 View Source
• [5] Yoshida A, Rzhetsky A, Hsu LC, Chang C, Yoshida A. Kinetic properties of the human liver cytosolic aldehyde dehydrogenase for retinal isomers. Biochem Pharmacol. 1999;57(2):195-197. DOI: 10.1016/S0006-2952(98)00261-5 View Source
• [6] Repa JJ, Hanson KK, Clagett-Dame M. All-trans-retinol is a ligand for the retinoic acid receptors. Proc Natl Acad Sci USA. 1993;90(15):7293-7297. DOI: 10.1073/pnas.90.15.7293 View Source
• [7] Feis A, Wegewijs B, Gärtner W, Braslavsky SE. Role of the Triplet State in Retinal Photoisomerization As Studied by Laser-Induced Optoacoustic Spectroscopy. J Phys Chem B. 1997;101(38):7620-7627. DOI: 10.1021/jp970879d View Source
• [8] Boyer NP, Thompson DA, Koutalos Y. Relative Contributions of All-Trans and 11-Cis Retinal to Formation of Lipofuscin and A2E Accumulating in Mouse Retinal Pigment Epithelium. Invest Ophthalmol Vis Sci. 2021;62(2):24. DOI: 10.1167/iovs.62.2.24 View Source
• [9] AzimiHashemi N, Erbguth K, Vogt A, Riemensperger T, Rauch E, Woodmansee D, Nagpal J, Brauner M, Sheves M, Fiala A, Kattner L, Trauner D, Hegemann P, Gottschalk A, Liewald JF. Synthetic retinal analogues modify the spectral and kinetic characteristics of microbial rhodopsin optogenetic tools. Nat Commun. 2014;5:6810. DOI: 10.1038/ncomms6810 View Source
• [10] Sineshchekov OA, Govorunova EG, Wang J, Spudich JL. Enhancement of the long-wavelength sensitivity of optogenetic microbial rhodopsins by 3,4-dehydroretinal. Biochemistry. 2012;51(22):4499-4506. DOI: 10.1021/bi300318b View Source